Cas no 1803570-49-1 ({1-benzyl(methyl)aminocyclobutyl}methanol)

• Product Name: {1-benzyl(methyl)aminocyclobutyl}methanol
• CAS No: 1803570-49-1
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• MDL: MFCD28954072
• CID: 4615783
• PubChem ID: 119031394
• Update Time: 2025-06-08

{1-benzyl(methyl)aminocyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-[benzyl(methyl)amino]cyclobutyl}methanol
• Cyclobutanemethanol, 1-[methyl(phenylmethyl)amino]-
• {1-benzyl(methyl)aminocyclobutyl}methanol

• MDL： MFCD28954072
• Inchi： 1S/C13H19NO/c1-14(13(11-15)8-5-9-13)10-12-6-3-2-4-7-12/h2-4,6-7,15H,5,8-11H2,1H3
• InChI Key： WSRHWFYFTZEREF-UHFFFAOYSA-N
• SMILES： C1(N(C)CC2=CC=CC=C2)(CO)CCC1

Additional information on {1-benzyl(methyl)aminocyclobutyl}methanol

Introduction to {1-benzyl(methyl)aminocyclobutyl}methanol (CAS No. 1803570-49-1)

{1-benzyl(methyl)aminocyclobutyl}methanol (CAS No. 1803570-49-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, consists of a cyclobutyl core substituted with a benzyl(methyl)amino group and a hydroxymethyl moiety. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural motif of {1-benzyl(methyl)aminocyclobutyl}methanol is particularly intriguing due to its potential applications in drug design. The cyclobutyl ring, a saturated cyclic structure, is known for its stability and rigidity, which can contribute to the binding affinity and metabolic stability of drug candidates. Additionally, the benzyl(methyl)amino group serves as a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. The hydroxymethyl group, on the other hand, provides a site for hydrogen bonding interactions, which are crucial for optimizing receptor binding.

In recent years, there has been growing interest in the development of novel scaffolds for medicinal chemistry applications. {1-benzyl(methyl)aminocyclobutyl}methanol has emerged as a promising building block in this context. Its unique structural features make it suitable for constructing complex molecules with potential therapeutic benefits. For instance, derivatives of this compound have been explored as candidates for treating neurological disorders, where the ability to modulate central nervous system receptors is paramount.

One of the most compelling aspects of {1-benzyl(methyl)aminocyclobutyl}methanol is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By incorporating this compound into kinase inhibitor designs, researchers aim to develop molecules that can selectively target specific kinases, thereby minimizing side effects and improving therapeutic outcomes. Recent studies have demonstrated that derivatives of {1-benzyl(methyl)aminocyclobutyl}methanol exhibit potent inhibitory activity against certain kinases, making them attractive leads for further development.

The synthesis of {1-benzyl(methyl)aminocyclobutyl}methanol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include cycloalkylation reactions to form the cyclobutyl ring, followed by nucleophilic substitution or other functionalization strategies to introduce the benzyl(methyl)amino and hydroxymethyl groups. These synthetic routes often require careful optimization to ensure high yields and purity, underscoring the compound's complexity and sophistication.

From a computational chemistry perspective, {1-benzyl(methyl)aminocyclobutyl}methanol has been extensively studied to understand its molecular interactions and binding properties. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets such as proteins and enzymes. These studies provide valuable insights into its potential pharmacological activity and help guide the design of more effective derivatives.

The pharmaceutical industry has shown considerable interest in leveraging {1-benzyl(methyl)aminocyclobutyl}methanol for drug discovery initiatives. Several companies have patented processes for its synthesis and explored its utility in developing novel therapeutics. The versatility of this compound as a scaffold allows for rapid diversification of chemical space, enabling researchers to explore a wide range of biological targets without starting from scratch.

Future research directions may focus on enhancing the synthetic accessibility of {1-benzyl(methyl)aminocyclobutyl}methanol through catalytic methods or green chemistry principles. By developing more efficient synthetic routes, scientists can reduce costs and environmental impact while maintaining high levels of chemical purity. Additionally, exploring new derivatives through combinatorial chemistry approaches could uncover additional pharmacological activities that were previously unexplored.

In conclusion, {1-benzyl(methyl)aminocyclobutyl}methanol (CAS No. 1803570-49-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the design and synthesis of next-generation therapeutics.